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Compound of Interest

Compound Name: 7-Deaza-2-mercaptohypoxanthine

7-Deaza-2-mercaptohypoxanthine: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-Deaza-2-
mercaptohypoxanthine, a modified purine analog. While specific experimental data and direct
signaling pathway involvement for this particular compound are not extensively documented in
publicly available literature, this paper extrapolates its potential applications and characteristics
based on the well-studied class of 7-deaza purine analogs.

Core Molecular Data

The fundamental molecular properties of 7-Deaza-2-mercaptohypoxanthine are summarized
below. This data is essential for its use in experimental settings, including solution preparation
and analytical characterization.

Property Value
Molecular Formula CeHsN30S
Molecular Weight 167.19 g/mol
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Introduction to 7-Deaza Purine Analogs

7-Deaza purine analogs are a class of molecules where the nitrogen atom at the 7th position of
the purine ring is replaced by a carbon atom. This modification significantly alters the electronic
properties and hydrogen-bonding capabilities of the molecule without drastically changing its
overall shape. The most well-documented application of this class of compounds is in
molecular biology, particularly in techniques involving DNA amplification and sequencing.

The substitution of the N7 nitrogen with a carbon atom prevents the formation of Hoogsteen
base pairing, which can lead to secondary structures in GC-rich DNA sequences. These
secondary structures often impede the processivity of DNA polymerases, resulting in failed or
inefficient PCR and sequencing reactions. By incorporating 7-deaza purine analogs, such as 7-
deaza-2'-deoxyguanosine (a related compound), these secondary structures are destabilized,
allowing for more robust and reliable enzymatic processing of the DNA template.

Potential Applications and Research Directions

Given the properties of the 7-deaza purine core, 7-Deaza-2-mercaptohypoxanthine could be
investigated for several applications:

» Nucleic Acid Research: As a modified nucleobase, it could be used to synthesize novel
oligonucleotides with unique properties. The presence of the 2-mercapto group offers a site
for further chemical modification or for studying the impact of sulfur substitution on nucleic
acid structure and function.

o Enzymatic Assays: The mercapto group could serve as a reactive handle in the development
of enzyme inhibitors or as a probe in enzymatic assays.

» Antiviral and Anticancer Drug Development: Many purine analogs exhibit biological activity.
The unique structure of 7-Deaza-2-mercaptohypoxanthine makes it a candidate for
screening in antiviral and anticancer assays. The 7-deaza modification can confer resistance
to certain metabolic enzymes, potentially increasing the bioavailability and efficacy of a drug
candidate.

Conceptual Experimental Workflow
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The following diagram illustrates a general workflow for the application of 7-deaza purine

analogs in molecular biology, which could be adapted for studies involving 7-Deaza-2-

mercaptohypoxanthine.

Conceptual Workflow for Utilizing 7-Deaza Purine Analogs
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Conceptual workflow for the utilization of 7-deaza purine analogs in research.

Conclusion

7-Deaza-2-mercaptohypoxanthine represents a molecule of interest for researchers in
medicinal chemistry, molecular biology, and drug development. While specific experimental
protocols and biological pathway information for this compound are currently limited, the
established utility of the 7-deaza purine scaffold suggests a range of potential applications.
Further research is warranted to fully elucidate the chemical and biological properties of this
intriguing purine analog.

 To cite this document: BenchChem. ["7-Deaza-2-mercaptohypoxanthine" molecular formula
and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b014463#7-deaza-2-mercaptohypoxanthine-
molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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